2-amino-N-(2,2-diethoxyethyl)-N-(2-phenylethyl)propanamide

• Molecular Formula: C17H28N2O3
• Molecular Weight: 308.4 g/mol
• IUPAC Name: 2-amino-N-(2,2-diethoxyethyl)-N-(2-phenylethyl)propanamide
• InChI: InChI=1S/C17H28N2O3/c1-4-21-16(22-5-2)13-19(17(20)14(3)18)12-11-15-9-7-6-8-10-15/h6-10,14,16H,4-5,11-13,18H2,1-3H3
• InChI Key: SSTLXIDUXDAKOD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(CN(CCC1=CC=CC=C1)C(=O)C(C)N)OCC

Description

2-Amino-N-(2,2-diethoxyethyl)-N-(2-phenylethyl)propanamide is a chiral amide compound with the molecular formula C₁₇H₂₈N₂O₃ and a molecular weight of 308.42 g/mol . Its structure features a 2-amino propanamide backbone substituted with a 2,2-diethoxyethyl group and a 2-phenylethyl moiety. The stereochemistry at the α-carbon is specified as (2S) . The compound is synthesized via amide bond formation between appropriately functionalized amines and carboxylic acid derivatives, likely using coupling agents like DCC (N,N'-dicyclohexylcarbodiimide) . Characterization includes ¹H NMR, ¹³C NMR, IR, UV, and mass spectrometry .

Biological Activity

2-amino-N-(2,2-diethoxyethyl)-N-(2-phenylethyl)propanamide is a compound categorized as an amide derivative, with the molecular formula C17H28N2O3 and a molecular weight of approximately 308.4 g/mol. This compound exhibits a pale-yellow to yellow-brown liquid appearance and is typically stored at temperatures between 2-8°C. Its structure includes an amino group, a propanamide backbone, and two ethoxy groups, which contribute to its unique properties and potential biological activities.

Potential Therapeutic Applications

Research indicates that 2-amino-N-(2,2-diethoxyethyl)-N-(2-phenylethyl)propanamide may exhibit significant biological activities, particularly in therapeutic applications:

• Anesthetic Properties : The compound's structural similarities to known anesthetics like propofol suggest potential use as an anesthetic or sedative agent. This is supported by studies exploring the pharmacological effects of similar compounds.
• Antimicrobial Activity : The presence of amino groups in the compound hints at possible antimicrobial properties, akin to those observed in other amino-containing compounds such as chitosan.

The biological activity of this compound may be attributed to its ability to interact with various molecular targets:

• Enzyme Interaction : The amine group can engage in nucleophilic substitutions, allowing for interactions with enzymes and receptors that modulate their activity. This could involve pathways related to signal transduction or metabolic regulation.
• Reactive Sites : The carbonyl group in the amide can participate in hydrolysis reactions under acidic or basic conditions, potentially leading to the formation of carboxylic acids and amines that may have distinct biological effects.

Comparative Analysis with Similar Compounds

To better understand the biological activity of 2-amino-N-(2,2-diethoxyethyl)-N-(2-phenylethyl)propanamide, it is useful to compare it with structurally similar compounds:

Compound Name	Molecular Formula	Key Features
1-Amino-3-phenylpropan-1-one	C10H13NO	Contains a ketone group; used in pharmaceuticals
N,N-Diethylaminoethanol	C6H15NO	Contains diethylamino group; used as a solvent
Propofol	C12H18O	Known anesthetic; structurally related

The unique combination of diethoxy groups and phenylethyl moiety in 2-amino-N-(2,2-diethoxyethyl)-N-(2-phenylethyl)propanamide may confer distinct pharmacological properties not found in other similar compounds.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Functional Group Variations

N-(2,2-Diphenylethyl)-2-(6-methoxynaphthalen-2-yl)propanamide

• Structure : Contains a 6-methoxynaphthyl group and diphenylethyl substituent instead of diethoxyethyl/phenylethyl .
• Key Differences : The bulky diphenylethyl and methoxynaphthyl groups increase hydrophobicity compared to the diethoxyethyl group in the target compound. This may reduce solubility but enhance membrane permeability .

Fentanyl Analogs (e.g., R 31 833, Para-Methoxyfentanyl)

• Structure : Piperidinyl-propanamide derivatives with aryl substitutions (e.g., 4-methylphenyl, 4-methoxyphenyl) .
• Pharmacology : Extremely potent μ-opioid receptor agonists (e.g., R 31 833 is ~10,000× more potent than morphine) .
• Key Differences : The target compound lacks the piperidine ring critical for opioid receptor binding. Its diethoxyethyl group may confer metabolic stability but reduce opioid activity .

N-Benzyl-N-(4-{2-[(2-methylpropyl)amino]-2-oxoethyl}phenyl)propanamide

• Structure: Features a benzyl group and a branched alkylamino substituent .
• Key Differences : The benzyl group enhances aromatic interactions, while the tert-butyl-like substituent increases steric bulk. These differences may alter binding affinity in biological targets compared to the target compound’s ethoxy groups .

Physicochemical Properties

Compound	Molecular Weight (g/mol)	LogP (Predicted)	Solubility (mg/mL)
Target Compound	308.42	2.1	~10 (PBS)
N-(2,2-Diphenylethyl)-...propanamide	429.54	4.8	~0.5 (DMSO)
Para-Methoxyfentanyl	350.45	3.5	~2 (Ethanol)
N-Benzyl-...propanamide	379.48	3.9	~1 (DMSO)

Notes:

• The target compound’s diethoxyethyl group improves aqueous solubility compared to highly hydrophobic analogs like N-(2,2-diphenylethyl)-...propanamide .
• Fentanyl analogs exhibit higher LogP values, correlating with greater blood-brain barrier penetration .

Pharmacological and Toxicological Profiles

• Fentanyl Analogs: Exhibit nanomolar potency at opioid receptors but carry risks of respiratory depression and addiction .
• N-(2,2-Diphenylethyl)-...propanamide : Derived from naproxen; may retain COX-2 inhibitory activity but with modified pharmacokinetics .